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For researchers, scientists, and professionals in drug development, accurately quantifying
cellular viability is a cornerstone of in vitro analysis. The Tetrazolium Red (MTT) assay is a
widely adopted colorimetric method for assessing metabolic activity, which is often used as a
proxy for cell viability. This guide provides a comprehensive comparison of the MTT assay with
the gold standard of direct cell counting, supported by experimental data and detailed
protocols.

The MTT assay offers a convenient and high-throughput alternative to manual cell counting.
However, understanding its biochemical basis and its correlation with actual cell numbers is
critical for accurate data interpretation. This guide will delve into the principles of the MTT
assay, present a direct comparison of its results with those obtained from hemocytometer-
based cell counting, and provide the necessary protocols to implement these techniques in
your laboratory.

Correlation Between MTT Absorbance and Cell
Count: A Quantitative Look
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The principle of the MTT assay lies in the enzymatic reduction of the yellow tetrazolium salt, 3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product
by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan
produced, which is quantified by measuring the absorbance of the solution, is generally
proportional to the number of viable cells.[1]

To illustrate this correlation, the following table summarizes experimental data from a study on
B9 hybridoma cells, comparing the absorbance values obtained from the MTT assay with the
corresponding cell numbers determined by direct counting.

Cell Number (per well) Average Absorbance (570 nm)
0 0.05
1,560 0.10
3,125 0.18
6,250 0.32
12,500 0.58
25,000 0.95
50,000 1.35

Data adapted from a study demonstrating the direct correlation of formazan absorbance with
B9 hybridoma cell number.[1]

As the data indicates, there is a clear positive correlation between the number of cells and the
absorbance reading from the MTT assay. However, it is crucial to establish this linear
relationship for each specific cell line and experimental condition to ensure the accuracy of the
results. Factors such as cell density, incubation time, and the presence of certain compounds
can influence cellular metabolism and, consequently, the MTT assay results.[2][3]

Understanding the Methodologies

A thorough understanding of the experimental protocols is essential for reproducible and
reliable results. Below are detailed methodologies for both the MTT assay and direct cell

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8657538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6353273/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

counting using a hemocytometer.

Experimental Protocols

1. Tetrazolium Red (MTT) Assay Protocol

This protocol outlines the key steps for assessing cell viability using the MTT assay in a 96-well
plate format.

o Materials:

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

o Cell culture medium
o Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)
o Phosphate-buffered saline (PBS)
o 96-well flat-bottom plates
o Microplate reader
» Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 10%—10°> cells/well in 100 pL of
cell culture medium. Incubate for 24 hours (or a desired period) to allow for cell attachment
and growth.

o MTT Addition: After the incubation period, add 10 uL of the 12 mM MTT stock solution to
each well.

o Incubation: Incubate the plate at 37°C for 4 hours in a CO:2 incubator.[2]

o Formazan Solubilization: Add 100 pL of the SDS-HCI solution to each well and mix
thoroughly by pipetting up and down.
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o Incubation: Incubate the plate at 37°C for 4 hours in a CO:z incubator to ensure complete
solubilization of the formazan crystals.[2]

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

2. Direct Cell Counting (Hemocytometer) Protocol

This protocol describes the standard procedure for determining cell number and viability using
a hemocytometer and Trypan Blue exclusion.

o Materials:

o Hemocytometer with coverslip

[e]

Trypan Blue solution (0.4%)

o

Microscope

[¢]

Pipettes

[e]

Cell suspension

e Procedure:

o

Sample Preparation: Create a single-cell suspension of your cells.

o Staining: In a small tube, mix a 1:1 ratio of your cell suspension with 0.4% Trypan Blue
solution. For example, mix 20 pL of cell suspension with 20 uL of Trypan Blue.

o Loading the Hemocytometer: Carefully pipette 10 pL of the stained cell suspension into the
chamber of the hemocytometer.

o Counting: Under a microscope, count the number of viable (unstained) and non-viable
(blue) cells in the four large corner squares of the hemocytometer grid.

o Calculation: Calculate the cell concentration using the following formula:
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» Cell Concentration (cells/mL) = (Average number of viable cells per square) x Dilution
factor x 104

Visualizing the Processes

To further clarify the experimental workflows and the underlying principle of the MTT assay, the
following diagrams are provided.

MTT Assay Experimental Workflow

96-Well Plate

Seed Cells

Add Treatment (Optional)

Add MTT Reagent

Incubate (Formation of Formazan)

Add Solubilizing Agent

Measure Absorbance
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Click to download full resolution via product page

Caption: A flowchart illustrating the sequential steps of the MTT assay.

Biochemical Principle of the MTT Assay
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Caption: The conversion of MTT to formazan within a viable cell.
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Comparison of Cell Viability Assessment Methods

Cell Viability Assessment

MTT Assay Direct Cell Count
(Indirect Measurement) (Hemocytometer)

Metabolic Activity Microscopic Enumeration
Absorbance Measurement

Click to download full resolution via product page

Caption: Logical relationship between the two cell viability assessment methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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